Cas no 40782-58-9 (4-Propoxybenzoyl chloride)

• Product Name: 4-Propoxybenzoyl chloride
• CAS No: 40782-58-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD00799341
• CID: 327108
• PubChem ID: 12434574
• Update Time: 2025-06-14

4-Propoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-propoxy-
• 4-Propoxybenzoyl chloride
• 4-PROPYLOXYBENZOYL CHLORIDE
• p-Propoxybenzoyl Chloride
• 4-(n-propyloxy)benzoyl chloride
• 4-n-propoxybenzoyl chloride
• 4-Propoxy-benzoyl chloride
• 4-propyloxybenzoic acid chloride
• Benzoyl chloride,4-propoxy
• p-n-propoxybenzoyl chloride
• p-propyloxybenzoyl chloride
• FT-0768682
• SCHEMBL5202729
• BB 0244131
• 40782-58-9
• DTXSID90498139
• 4-PROPYLOXYBENZOYLCHLORIDE
• VS-04220
• AKOS000114307
• MFCD00799341
• FKAPQNQLKYYUAE-UHFFFAOYSA-N
• BBL014173
• ALBB-011180
• STL196600
• DB-070086
• Benzoyl chloride, 4-propoxy-
• G78282

• MDL： MFCD00799341
• Inchi： 1S/C10H11ClO2/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h3-6H,2,7H2,1H3
• InChI Key： FKAPQNQLKYYUAE-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OCCC)=O

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.85440

4-Propoxybenzoyl chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-Propoxybenzoyl chloride

Comprehensive Guide to 4-Propoxybenzoyl Chloride (CAS No. 40782-58-9): Properties, Applications, and Industry Insights

4-Propoxybenzoyl chloride (CAS No. 40782-58-9) is a specialized organic compound widely recognized for its role as a key intermediate in synthetic chemistry. With the molecular formula C₁₀H₁₁ClO₂, this acyl chloride derivative is characterized by its propoxybenzoyl functional group, which grants it unique reactivity in esterification and amide coupling reactions. Its applications span pharmaceuticals, agrochemicals, and advanced material synthesis, making it a subject of interest for researchers and industrial chemists alike.

Recent trends in green chemistry and sustainable synthesis have amplified the demand for efficient intermediates like 4-propoxybenzoyl chloride. Searches for "eco-friendly benzoyl chloride derivatives" or "high-purity CAS 40782-58-9" reflect growing industry priorities. The compound’s compatibility with catalytic methodologies and low-waste processes aligns with modern circular economy principles, addressing concerns about solvent use and energy efficiency.

From a structural perspective, the propoxy group at the para-position enhances the electron density of the benzene ring, influencing the compound’s reactivity in nucleophilic substitution reactions. This property is leveraged in the synthesis of liquid crystal materials and UV absorbers, where precise molecular design is critical. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the purity of CAS 40782-58-9, ensuring compliance with pharmaceutical-grade standards.

In the pharmaceutical sector, 4-propoxybenzoyl chloride serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its utility in constructing biologically active scaffolds has been highlighted in recent patents, particularly for targeted drug delivery systems. Queries like "benzoyl chloride in API synthesis" or "40782-58-9 solubility data" underscore its relevance in drug development pipelines.

Handling 4-propoxybenzoyl chloride requires adherence to standard laboratory safety protocols, including moisture-free environments due to its sensitivity to hydrolysis. Storage recommendations often emphasize anhydrous conditions and argon atmospheres to maintain stability. These operational insights are frequently sought in forums discussing "best practices for acyl chloride storage."

Innovations in continuous flow chemistry have further expanded the applications of CAS 40782-58-9, enabling scalable production with reduced byproducts. Researchers exploring "flow synthesis of benzoyl chlorides" or "40782-58-9 reaction kinetics" will find this compound’s adaptability to microreactor technology particularly noteworthy.

In summary, 4-propoxybenzoyl chloride (CAS No. 40782-58-9) exemplifies the intersection of traditional organic synthesis and cutting-edge industrial applications. Its versatility, coupled with evolving synthetic strategies, ensures its continued prominence in both academic and commercial spheres. For detailed technical specifications or supplier information, consulting reagent databases or peer-reviewed literature is advised.